Cas no 31098-42-7 (Amifostine thiol)

• Product Name: Amifostine thiol
• CAS No: 31098-42-7
• MF: C₅H₁₄N₂S
• MW: 134.243059635162
• MDL: MFCD00296912
• CID: 312907
• PubChem ID: 104807
• Update Time: 2025-06-11

Amifostine thiol Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-[(3-aminopropyl)amino]-
• 2-(3-aminopropylamino)ethanethiol
• Amifostine thiol
• Ethanethiol, 2-((3-aminopropyl)amino)-
• n-(2-mercaptoethyl)-1,3-propanediamine
• NCI60_003068
• 2-((3-Aminopropyl)amino)ethanethiol
• AMINOPROPYL)AMINO)ETHANETHIOL, 2-((3-
• SCHEMBL38865
• CHEMBL1201382
• 2-[(3-aminopropyl)amino]ethane-1-thiol
• NCI60_016501
• WR 1065
• FT-0700628
• UGH
• UNII-05P3K9I49L
• WR-1065
• N-(2-mercaptoethyl)-1,3-diaminopropane
• DTXSID90953197
• CS-0142440
• 31098-42-7
• HY-137864
• EN300-7240484
• NSC-647527
• 2-((3-Aminopropyl)amino)ethyl hydrosulfide
• AMIFOSTINE THIOL [USP-RS]
• C07651
• BRN 2069586
• Ethanethiol, 2-[(3-aminopropyl)amino]-
• Q27104998
• WR1065
• NSC647527
• 05P3K9I49L
• AKOS006273087
• 2-[(3-aminopropyl)amino]ethanethiol
• MS-22792
• CHEBI:72583
• DA-70770
• AMIFOSTINE THIOL (USP-RS)
• G12584
• DA-59152

• MDL： MFCD00296912
• Inchi： 1S/C5H14N2S/c6-2-1-3-7-4-5-8/h7-8H,1-6H2
• InChI Key： YHPLKWQJMAYFCN-UHFFFAOYSA-N
• SMILES： SCCNCCCN

Computed Properties

• Exact Mass: 134.08776963g/mol
• Monoisotopic Mass: 134.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 39Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylamines

Additional information on Amifostine thiol

Recent Advances in Amifostine Thiol (31098-42-7) Research: A Comprehensive Review

Amifostine thiol (CAS: 31098-42-7), the active metabolite of amifostine, has garnered significant attention in recent years due to its cytoprotective and radioprotective properties. This research briefing synthesizes the latest findings on its mechanisms of action, therapeutic applications, and emerging trends in chemical biology and pharmaceutical development. Key studies published within the last three years highlight novel insights into its redox-modulating capabilities and potential expansion beyond traditional oncology applications.

Recent structural analyses using X-ray crystallography (Zhang et al., 2023) have elucidated the precise binding interactions between amifostine thiol and cellular thiol-containing proteins, particularly glutaredoxin and thioredoxin systems. These findings explain its superior free radical scavenging efficiency compared to other thiol-based cytoprotectants. Notably, the compound's unique zwitterionic structure at physiological pH (confirmed via NMR spectroscopy) enhances tissue penetration while maintaining metabolic stability.

Clinical research has expanded into new frontiers, with Phase II trials demonstrating amifostine thiol's efficacy in mitigating cisplatin-induced ototoxicity (ClinicalTrials.gov NCT05184478). The 2024 study by Memorial Sloan Kettering Cancer Center reported a 68% reduction in high-frequency hearing loss when administered as a localized hydrogel formulation. Parallel developments include its investigation as a potential countermeasure for radiation exposure in space travel (NASA-funded study, 2023), leveraging its dual protection against both particle radiation and oxidative stress.

Innovative drug delivery systems have emerged as a major research focus. A 2024 Nature Biomedical Engineering publication detailed a liver-targeted nanoparticle system encapsulating amifostine thiol, showing 90% hepatic bioavailability in murine models compared to 22% for intravenous administration. This addresses historical challenges with systemic distribution and could revolutionize its application in hepatic radiotherapy protocols.

The compound's mechanism as a hydrogen sulfide (H2S) donor has sparked interest in cardiovascular applications. University of Cambridge researchers (2023) demonstrated its ability to preserve myocardial function post-ischemia through sulfide-mediated mitochondrial uncoupling, suggesting potential repurposing for acute coronary syndromes. However, conflicting data exists regarding optimal dosing regimens, with some studies indicating paradoxical pro-oxidant effects at concentrations exceeding 5 mM.

Quality control advancements include the 2024 development of a validated UPLC-MS/MS method (Journal of Pharmaceutical Analysis) for detecting amifostine thiol degradation products, crucial for stability profiling. This addresses longstanding analytical challenges posed by the compound's reactivity and short plasma half-life (approximately 8 minutes in humans).

Ongoing research gaps include the need for better biomarkers to monitor tissue-specific protection efficacy and more comprehensive studies on long-term metabolite accumulation. The compound's interaction with emerging cancer immunotherapies also requires further investigation, particularly regarding potential modulation of PD-1/PD-L1 checkpoint pathways. These developments position amifostine thiol as a multifaceted therapeutic agent with expanding clinical relevance in precision medicine paradigms.